Cas no 4004-96-0 (1-(4-methylbenzenesulfonyl)-4-phenylpiperazine)
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[(4-methylphenyl)sulfonyl]-4-phenyl-
- 4-phenyl-1-(p-tolylsulphonyl)piperazine
- 1-[(4-methylphenyl)sulfonyl]-4-phenylpiperazine
- 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine
- AKOS000670753
- BDBM50001419
- AG-670/36000057
- SMR000514394
- EINECS 223-655-6
- DTXSID30960502
- NCGC00245141-01
- Cambridge id 5344268
- NS00048534
- SCHEMBL10722295
- 1-Phenyl-4-(toluene-4-sulfonyl)-piperazine
- Oprea1_061866
- HMS2848D09
- MLS001208145
- VU0015192-2
- F1452-0143
- CHEMBL126731
- 4004-96-0
- 1-(4-methylphenyl)sulfonyl-4-phenylpiperazine
- 1-phenyl-4-tosylpiperazine
- 1-((4-METHYLPHENYL)SULFONYL)-4-PHENYLPIPERAZINE
- Oprea1_696896
- 1-(4-Methylbenzene-1-sulfonyl)-4-phenylpiperazine
- Z45509919
-
- Inchi: 1S/C17H20N2O2S/c1-15-7-9-17(10-8-15)22(20,21)19-13-11-18(12-14-19)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
- InChI Key: UUVXQOJRYRAKLO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 316.1247
- Monoisotopic Mass: 316.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 49Ų
Experimental Properties
- PSA: 40.62
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1452-0143-2μmol |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-5μmol |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 5μl |
$63.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-10μmol |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 10μl |
$69.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-20μmol |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 20μl |
$79.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-1mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-2mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-3mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-4mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 4mg |
$66.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-5mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 5mg |
$69.0 | 2023-07-06 | |
| Life Chemicals | F1452-0143-10mg |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine |
4004-96-0 | 90%+ | 10mg |
$79.0 | 2023-07-06 |
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine
Comprehensive Overview of 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 4004-96-0): Properties, Applications, and Industry Insights
1-(4-methylbenzenesulfonyl)-4-phenylpiperazine (CAS 4004-96-0) is a specialized organic compound with a molecular structure combining a phenylpiperazine core and a tosyl (p-toluenesulfonyl) group. This unique configuration grants it versatile physicochemical properties, making it valuable in pharmaceutical intermediates, material science, and biochemical research. The compound's systematic name reflects its structural precision, while its CAS registry number (4004-96-0) ensures unambiguous identification in global databases.
In recent years, interest in sulfonamide derivatives like 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine has surged due to their role in drug discovery. Researchers frequently search for "piperazine-based sulfonamides" or "CAS 4004-96-0 applications," highlighting its relevance in designing kinase inhibitors and serotonin receptor modulators. Its tosyl-protected piperazine moiety is particularly notable for enhancing compound stability during synthetic processes, a topic widely discussed in organic chemistry forums.
The compound's thermal stability (decomposing above 200°C) and moderate solubility in polar solvents align with industry demands for scalable synthesis. Analytical techniques such as HPLC and NMR are essential for purity verification, addressing common queries like "how to characterize CAS 4004-96-0." Environmental considerations also drive innovation, with green chemistry approaches exploring solvent-free reactions for sulfonylation processes involving this molecule.
Emerging trends link 1-(4-methylbenzenesulfonyl)-4-phenylpiperazine to neuropharmacology research, as its structural analogs show promise in CNS-targeted therapies. This connection responds to growing public interest in "new neuroprotective compounds" and "piperazine drug development." Regulatory-compliant synthesis protocols are equally critical, with manufacturers emphasizing "GMP-grade CAS 4004-96-0" to meet pharmaceutical standards.
From a commercial perspective, suppliers optimize listings with keywords like "high-purity 4-phenylpiperazine derivative" and "bulk sulfonamide reagents." The compound's crystallinity and shelf stability further enhance its logistics appeal. Patent analyses reveal its utility in heterocyclic compound libraries, answering frequent searches about "CAS 4004-96-0 patent status" among IP professionals.
Ongoing studies investigate the structure-activity relationship (SAR) of tosyl-piperazine hybrids, addressing queries on "modifying CAS 4004-96-0 for enhanced bioactivity." Collaborative projects between academia and industry continue to explore its potential in catalysis and polymeric material design, ensuring this compound remains at the forefront of molecular innovation.
4004-96-0 (1-(4-methylbenzenesulfonyl)-4-phenylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)